![molecular formula C15H16N2O2 B2503271 1-[4-(1,3-Benzoxazol-2-yl)piperidin-1-yl]prop-2-en-1-one CAS No. 1156701-86-8](/img/structure/B2503271.png)
1-[4-(1,3-Benzoxazol-2-yl)piperidin-1-yl]prop-2-en-1-one
Overview
Description
Chemical Reactions Analysis
The chemical reactions of a compound depend on its functional groups. Without specific information on the reactions of “1-[4-(1,3-Benzoxazol-2-yl)piperidin-1-yl]prop-2-en-1-one”, it’s difficult to provide an analysis .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include factors like molecular weight, form, and purity. For “1-[4-(1,3-Benzoxazol-2-yl)piperidin-1-yl]prop-2-en-1-one”, the molecular weight is 216.24, and it is a solid .
Scientific Research Applications
Drug Discovery and Medicinal Chemistry
Benzoxazole serves as an essential starting material for drug development. Researchers have harnessed its broad substrate scope and functionalization to create diverse derivatives with various biological activities:
- Anti-Cancer Activity : Some benzoxazole compounds demonstrate anti-cancer properties. For instance, compound 5d has shown inhibition against lung, breast, colon, and cervical cancer cells .
Synthetic Organic Chemistry
Recent advances in synthetic strategies have expanded the pathways for benzoxazole synthesis:
- Using 2-Aminophenol as a Precursor : Researchers have developed well-organized methodologies using 2-aminophenol as a starting material. These approaches involve aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under various reaction conditions and catalysts (nanocatalysts, metal catalysts, and ionic liquid catalysts) .
Quantitative Structure-Activity Relationship (QSAR) Modeling
QSAR modeling correlates physicochemical properties of benzoxazole derivatives with their biological activity. This approach aids in predicting the efficacy of new compounds .
Antifungal and Antimicrobial Applications
Benzoxazole derivatives have been evaluated for their antimicrobial and antifungal potential:
- Compound 19 exhibits potent antifungal activity against A. niger, while compound 1 is effective against C. albicans .
Molecular Docking Studies
Researchers use molecular docking to understand how benzoxazole derivatives interact with biological targets. Energy-minimized 3D structures provide insights into binding affinities and potential drug-receptor interactions .
Future Directions
properties
IUPAC Name |
1-[4-(1,3-benzoxazol-2-yl)piperidin-1-yl]prop-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-2-14(18)17-9-7-11(8-10-17)15-16-12-5-3-4-6-13(12)19-15/h2-6,11H,1,7-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMUXFFLBRADHDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCC(CC1)C2=NC3=CC=CC=C3O2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(1,3-Benzoxazol-2-yl)piperidin-1-yl]prop-2-en-1-one | |
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